2-Methoxy-N,N-dimethyl-5-nitrobenzenesulfonamide
Overview
Description
2-Methoxy-N,N-dimethyl-5-nitrobenzenesulfonamide is a chemical compound with the CAS Number: 1323733-50-1 . It has a molecular weight of 260.27 and its IUPAC name is 2-methoxy-N,N-dimethyl-5-nitrobenzenesulfonamide .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H12N2O5S/c1-10(2)17(14,15)9-6-7(11(12)13)4-5-8(9)16-3/h4-6H,1-3H3 . This code provides a specific representation of the molecular structure of the compound.Scientific Research Applications
Chemical Synthesis and Drug Development
Synthesis of Cyclic Compounds : Aminobenzenesulfonamide derivatives, related to the sulfonamide group in the queried compound, have been synthesized for their potential applications in drug discovery and materials science. These compounds are key in developing multifunctional molecules, highlighting the versatility of sulfonamide derivatives in organic synthesis and pharmaceuticals (Kyosuke Kaneda, 2020).
Pharmaceutical Impurities : In the pharmaceutical industry, the synthesis of complex molecules like omeprazole, a proton pump inhibitor, involves intermediates and impurities that bear structural similarities to the sulfonamide-based compound . The study of these impurities is crucial for understanding the synthesis pathways and improving drug purity and efficacy (S. Saini et al., 2019).
Materials Science and Catalysis
Catalytic Oxidation of Lignins : Research on the catalytic oxidation of lignins into aromatic aldehydes demonstrates the role of nitrobenzene derivatives in the efficient transformation of biomass into valuable chemical products. This area underscores the potential environmental and industrial applications of nitrobenzene sulfonamide compounds in developing sustainable materials and chemicals (V. Tarabanko & N. Tarabanko, 2017).
Liquid Crystal Dimers : Studies on methylene-linked liquid crystal dimers, including compounds with methoxy and ethoxy groups similar to those in the query compound, have explored their transitional properties and potential applications in creating advanced materials with specific optical and electronic characteristics (P. Henderson & C. Imrie, 2011).
Safety and Hazards
properties
IUPAC Name |
2-methoxy-N,N-dimethyl-5-nitrobenzenesulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2O5S/c1-10(2)17(14,15)9-6-7(11(12)13)4-5-8(9)16-3/h4-6H,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DWHVEQLUHJWBQI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)S(=O)(=O)C1=C(C=CC(=C1)[N+](=O)[O-])OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2O5S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10679781 |
Source
|
| Record name | 2-Methoxy-N,N-dimethyl-5-nitrobenzene-1-sulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10679781 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
260.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methoxy-N,N-dimethyl-5-nitrobenzenesulfonamide | |
CAS RN |
1323733-50-1 |
Source
|
| Record name | 2-Methoxy-N,N-dimethyl-5-nitrobenzene-1-sulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10679781 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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